Cas no 137819-03-5 (2,4-Diamino-(n-hexadecyloxy)benzene)

• Product Name: 2,4-Diamino-(n-hexadecyloxy)benzene
• CAS No: 137819-03-5
• MF: C₂₂H₄₀N₂O
• MW: 348.565806388855
• CID: 3717704
• PubChem ID: 21917827
• Update Time: 2025-06-14

2,4-Diamino-(n-hexadecyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, 4-(hexadecyloxy)-
• 2,4-Diamino-(n-hexadecyloxy)benzene
• 16PDA
• 4-(Hexadecyloxy)benzene-1,3-diamine
• SCHEMBL139064
• 137819-03-5
• 4-hexadecoxybenzene-1,3-diamine
• BS-44718
• F71507

• Inchi： 1S/C22H40N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-25-22-17-16-20(23)19-21(22)24/h16-17,19H,2-15,18,23-24H2,1H3
• InChI Key： ZMWWYPZBEJOZDX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1N)N)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 348.314063904g/mol
• Monoisotopic Mass: 348.314063904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 61.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2,4-Diamino-(n-hexadecyloxy)benzene

Research Brief on 2,4-Diamino-(n-hexadecyloxy)benzene (CAS: 137819-03-5) in Chemical Biology and Pharmaceutical Applications

2,4-Diamino-(n-hexadecyloxy)benzene (CAS: 137819-03-5) is a synthetic organic compound that has garnered significant interest in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound features a benzene ring substituted with two amino groups and a long hexadecyloxy chain, which imparts amphiphilic characteristics. Recent studies have explored its utility in drug delivery systems, antimicrobial agents, and as a scaffold for novel bioactive molecules. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, efficacy, and future directions in biomedical applications.

Recent investigations into 2,4-Diamino-(n-hexadecyloxy)benzene have focused on its role as a membrane-targeting agent. The hexadecyloxy chain facilitates integration into lipid bilayers, making it a promising candidate for disrupting microbial membranes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to mammalian cells. The study attributed this selectivity to the compound's ability to preferentially interact with bacterial membrane components, such as cardiolipin, leading to rapid membrane depolarization and cell death.

In addition to its antimicrobial properties, 2,4-Diamino-(n-hexadecyloxy)benzene has been investigated for its potential in drug delivery systems. A 2024 paper in Advanced Drug Delivery Reviews highlighted its use as a lipid-based carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance solubility and bioavailability. The study reported successful encapsulation of chemotherapeutic agents like paclitaxel, with improved tumor targeting and reduced off-target effects in murine models. The compound's stability under physiological conditions and its ability to self-assemble into nanostructures were identified as key advantages for such applications.

Further research has explored the compound's utility in photodynamic therapy (PDT). A recent study in Chemical Communications (2024) functionalized 2,4-Diamino-(n-hexadecyloxy)benzene with a photosensitizer moiety, creating a dual-action molecule capable of both membrane disruption and reactive oxygen species (ROS) generation upon light irradiation. This approach demonstrated synergistic effects in eradicating biofilms and persister cells, addressing a critical challenge in treating chronic infections. The study also noted the compound's favorable pharmacokinetic profile, with prolonged retention at infection sites and rapid systemic clearance.

Despite these promising findings, challenges remain in the clinical translation of 2,4-Diamino-(n-hexadecyloxy)benzene-based therapies. Current research efforts, as outlined in a 2024 review in Expert Opinion on Drug Discovery, are focusing on optimizing its structure-activity relationship to improve selectivity and reduce potential immunogenicity. Additionally, scalable synthesis methods and formulation strategies are under development to address manufacturing hurdles. The compound's versatility continues to inspire innovative applications, with ongoing studies exploring its use in diagnostic imaging and as a building block for supramolecular assemblies in nanomedicine.

In conclusion, 2,4-Diamino-(n-hexadecyloxy)benzene (CAS: 137819-03-5) represents a multifaceted tool in chemical biology and pharmaceutical research. Its unique combination of membrane activity, drug delivery capabilities, and potential for therapeutic innovation positions it as a compound of significant interest for future biomedical advancements. Continued research into its mechanisms and applications will likely yield novel solutions to pressing challenges in antimicrobial resistance and targeted cancer therapy.